Cas no 1201326-81-9 (methyl 5-methanesulfonylpyridine-2-carboxylate)

Methyl 5-methanesulfonylpyridine-2-carboxylate is a versatile pyridine-based intermediate with applications in pharmaceutical and agrochemical synthesis. The compound features a reactive methanesulfonyl group at the 5-position and an ester moiety at the 2-position, enabling further functionalization through nucleophilic substitution or hydrolysis. Its stable crystalline form ensures ease of handling and storage. The electron-withdrawing sulfonyl group enhances reactivity in cross-coupling reactions, while the methyl ester provides a convenient handle for derivatization. This compound is particularly useful in the development of bioactive molecules due to its balanced solubility in organic solvents and compatibility with standard synthetic protocols. High purity grades are available for research and industrial-scale applications.

methyl 5-methanesulfonylpyridine-2-carboxylate structure

1201326-81-9 structure

Product Name:methyl 5-methanesulfonylpyridine-2-carboxylate

CAS No:1201326-81-9

MF:C₈H₉NO₄S

MW:215.226361036301

MDL:MFCD16495880

CID:1003678

Update Time:2025-06-07

methyl 5-methanesulfonylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(methylsulfonyl)picolinate
- Methyl 5-(Methylsulfonyl)pyridine-2-carboxylate
- 5-(methylsulfonyl)-2-Pyridinecarboxylic acid methyl ester
- PubChem18867
- OANIRYJPNCZNHW-UHFFFAOYSA-N
- 3486AA
- TRA0040520
- FCH1341060
- SY008027
- AX8174041
- methyl 5-methylsulfonylpyridine-2-carboxylate
- Methyl5-(Methylsulfonyl)pyridine-2-carboxylate
- Methyl 5-(methanesulfonyl)pyridine-2-carboxy
- methyl 5-methanesulfonylpyridine-2-carboxylate
- MDL： MFCD16495880
- Inchi： 1S/C8H9NO4S/c1-13-8(10)7-4-3-6(5-9-7)14(2,11)12/h3-5H,1-2H3
- InChI Key： OANIRYJPNCZNHW-UHFFFAOYSA-N
- SMILES： S(C)(C1C=NC(C(=O)OC)=CC=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 306
Topological Polar Surface Area: 81.7

Experimental Properties

Density: 1.325±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (30 g/l) (25 º C),

methyl 5-methanesulfonylpyridine-2-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

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